2-(Ethoxymethyl)morpholine
Overview
Description
2-(Ethoxymethyl)morpholine is a chemical compound . It is used in various applications, including as a reagent in organic synthesis .
Synthesis Analysis
Morpholines, including 2-(Ethoxymethyl)morpholine, can be synthesized from 1,2-amino alcohols, aziridines, epoxides, and related compounds . A simple and efficient method was developed for the synthesis of substituted morpholines by a sequence of coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides .Molecular Structure Analysis
The molecular weight of 2-(Ethoxymethyl)morpholine is 145.2 . The InChI code is 1S/C7H15NO2/c1-2-9-6-7-5-8-3-4-10-7/h7-8H,2-6H2,1H3 .Chemical Reactions Analysis
Morpholines, including 2-(Ethoxymethyl)morpholine, can undergo various chemical reactions. For example, they can be synthesized from 1,2-amino alcohols and related compounds .Physical And Chemical Properties Analysis
2-(Ethoxymethyl)morpholine is a liquid at room temperature .Scientific Research Applications
Inhibitor of Human Legumain and Cholinesterase Enzymes
Morpholine-containing compounds, including 2-(Ethoxymethyl)morpholine, have been synthesized and assessed for their inhibitory activity against human legumain (AEP) and cholinesterases (AChE and BuChE) enzymes . These enzymes are involved in various biological processes, and their inhibition can have therapeutic effects .
Antimicrobial and Anti-inflammatory Effects
Natural products containing the morpholine moiety, such as Chelonin A and Viloxazine, have exhibited remarkable antimicrobial and anti-inflammatory effects . This suggests that 2-(Ethoxymethyl)morpholine could potentially have similar applications.
Treatment of Attention Deficit Hyperactivity Disorder (ADHD)
Morpholine-containing compounds have been used in the treatment of ADHD . Given the structural similarity, 2-(Ethoxymethyl)morpholine could potentially be used in the development of new ADHD treatments.
Industrial Applications
Synthetic morpholine derivatives have found widespread use in industrial applications as corrosion inhibitors, surface-active agents, and organocatalysts, as well as ligands for catalysts . 2-(Ethoxymethyl)morpholine could potentially be used in similar applications.
Antidepressants
Morpholine-containing compounds such as Reboxetine and Moclobemide have shown significant pharmaceutical properties as antidepressants . This suggests that 2-(Ethoxymethyl)morpholine could potentially be used in the development of new antidepressants.
Anti-obesity Drug
Phendimetrazine, a morpholine-containing compound, has proved effective as an anti-obesity drug . Given the structural similarity, 2-(Ethoxymethyl)morpholine could potentially be used in the development of new anti-obesity treatments.
Alzheimer’s Disease Treatment
Recent studies have reported the inhibitory effects of morpholine-based compounds on enzymes involved in the progression of Alzheimer’s disease . This suggests that 2-(Ethoxymethyl)morpholine could potentially be used in the development of new treatments for Alzheimer’s disease.
Synthesis of New Compounds
The morpholine motif, including 2-(Ethoxymethyl)morpholine, has attracted significant attention due to its widespread availability in natural products and biologically relevant compounds . This compound can be used in the synthesis of new morpholines and their carbonyl-containing analogs from 1,2-amino alcohols, aziridines, epoxides, and related compounds .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(ethoxymethyl)morpholine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO2/c1-2-9-6-7-5-8-3-4-10-7/h7-8H,2-6H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEZQVRHBUMPHHP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC1CNCCO1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301311564 | |
Record name | 2-(Ethoxymethyl)morpholine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301311564 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Ethoxymethyl)morpholine | |
CAS RN |
156121-16-3 | |
Record name | 2-(Ethoxymethyl)morpholine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=156121-16-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(Ethoxymethyl)morpholine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301311564 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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